Cas no 1806024-98-5 (3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806024-98-5
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4834064
• Update Time: 2025-05-22

3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F4NO3/c9-2-5-4(3-14)1-6(13-7(5)15)16-8(10,11)12/h1,14H,2-3H2,(H,13,15)
• InChI Key： DUVBSIJXGJCFBB-UHFFFAOYSA-N
• SMILES： FCC1C(NC(=CC=1CO)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6

Additional information on 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Guide to 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806024-98-5)

The compound 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806024-98-5) is a highly specialized chemical with significant applications in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique structural features, including a fluoromethyl group, a hydroxy group, and a trifluoromethoxy substituent, which contribute to its reactivity and utility in various synthetic pathways.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, making them indispensable in drug discovery. Researchers are particularly interested in 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol for its potential as a building block in the development of novel therapeutics. Its CAS number 1806024-98-5 is frequently searched in scientific databases, reflecting its growing importance in the field.

The chemical properties of 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol are influenced by its pyridine core and fluorine-containing substituents. The presence of the hydroxy group at the 2-position and the trifluoromethoxy group at the 6-position enhances its solubility in organic solvents, while the fluoromethyl group at the 3-position introduces steric and electronic effects that can be leveraged in synthetic modifications.

One of the most common queries related to this compound is its role in medicinal chemistry. 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol is often utilized as an intermediate in the synthesis of biologically active molecules. Its fluorine atoms are known to improve the binding affinity of drug candidates to their target proteins, a feature that is highly sought after in the design of next-generation pharmaceuticals.

Another area of interest is the compound's potential applications in agrochemicals. The trifluoromethoxy group is a common motif in pesticides and herbicides, and researchers are exploring ways to incorporate 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol into new formulations to enhance their efficacy and environmental safety. This aligns with the growing trend of developing sustainable agrochemicals that minimize ecological impact.

From a synthetic perspective, the compound's multifunctional structure offers numerous opportunities for derivatization. Chemists can modify the hydroxy group or the methanol moiety to create a diverse array of derivatives, each with tailored properties for specific applications. This versatility makes 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol a valuable tool in organic synthesis.

Market trends indicate a rising demand for fluorinated pyridine derivatives, driven by their expanding applications in life sciences and material science. The compound's CAS No. 1806024-98-5 is increasingly referenced in patent literature, underscoring its commercial potential. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of their clients.

For researchers working with 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol, it is essential to handle the compound with care, adhering to standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability over time.

In conclusion, 3-(Fluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806024-98-5) is a versatile and increasingly important compound in modern chemistry. Its unique structural features and broad applicability in pharmaceuticals, agrochemicals, and material science make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the advancement of innovative chemical solutions.